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Compound of Interest

Compound Name: GW7845

Cat. No.: B1672479

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of GW7845 stock solutions using Dimethyl Sulfoxide (DMSOQO) as the solvent. GW7845 is a
potent and selective peroxisome proliferator-activated receptor-gamma (PPARY) agonist, a key
target in various research areas including metabolism, inflammation, and oncology.[1][2]
Accurate preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results.

Physicochemical Properties of GW7845

A summary of the key physicochemical properties of GW7845 is presented in Table 1. This
information is essential for accurate calculations and preparation of stock solutions.

Property Value Reference
Chemical Formula C29H28N206 [3]
Molecular Weight 500.55 g/mol [3]
Appearance Solid powder [3]
Solubility Soluble in DMSO [3]
) >98% (refer to Certificate of
Purity ) [3]
Analysis)
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Experimental Protocol: Preparing a 10 mM GW7845
Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of GW7845 in DMSO. The
required mass of GW7845 for other desired concentrations can be calculated using the
formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
Materials:

o« GW?7845 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e \ortex mixer

» Pipettes and sterile pipette tips

Procedure:

o Pre-weighing Preparation: Before opening, bring the vial of GW7845 powder to room
temperature to prevent condensation of moisture.

» Weighing GW7845: Tare a clean, dry microcentrifuge tube or amber glass vial on a
calibrated analytical balance. Carefully weigh the desired amount of GW7845 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.0055 mg of GW7845.

¢ Adding DMSO: Using a calibrated pipette, add the calculated volume of DMSO to the vial
containing the GW7845 powder. To prepare a 10 mM stock solution with 5.0055 mg of
GW7845, add 1 mL of DMSO.
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« Dissolution: Cap the vial tightly and vortex the solution until the GW7845 powder is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to
aid dissolution if necessary. Visually inspect the solution to ensure there are no visible
particles.

o Labeling and Storage: Clearly label the vial with the compound name (GW7845),
concentration (10 mM), solvent (DMSO), preparation date, and your initials.

o Storage Conditions: For short-term storage (days to weeks), the stock solution can be stored
at 4°C.[3] For long-term storage (months to years), it is recommended to aliquot the stock
solution into smaller, single-use volumes and store at -20°C or -80°C to minimize freeze-
thaw cycles.[3] Protect the solution from light.[4]

Table 2: Example Dilution Table for GW7845 in DMSO[3]

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.50 mg 2.50 mg 5.01 mg
5 mM 2.50 mg 12.51 mg 25.03 mg
10 mM 5.01 mg 25.03 mg 50.06 mg
50 mM 25.03 mg 125.14 mg 250.28 mg

Experimental Workflow

The following diagram illustrates the workflow for preparing the GW7845 stock solution.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1672479?utm_src=pdf-body
https://www.benchchem.com/product/b1672479?utm_src=pdf-body
https://www.medkoo.com/products/12802
https://www.medkoo.com/products/12802
https://www.researchgate.net/post/Does-anybody-know-the-stability-of-denopamine-in-DMSO
https://www.benchchem.com/product/b1672479?utm_src=pdf-body
https://www.medkoo.com/products/12802
https://www.benchchem.com/product/b1672479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

Weigh GW7845 Powder

Cellular Environment
Add DMSO
GW?7845 (Ligand)
Diss%ution
Binds to
Vortex to Dissolve
i PPARy

Visually Inspect

eterodimerizes with|

Complete Dissolution

RXR

age

Label Vial inds to

PPRE (DNA)

Store at Appropriate Temperature

Target Gene Transcription

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1672479?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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